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Compound of Interest

Neopentyl 4-
Compound Name:
bromobenzenesulfonate

Cat. No.: B173541

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Neopentyl 4-bromobenzenesulfonate, a compound of interest in organic
synthesis and potentially for further applications in drug development. This document compiles
available data on its physical characteristics and outlines a detailed experimental protocol for
its synthesis.

Core Physical Properties

Neopentyl 4-bromobenzenesulfonate, with the CAS number 14595-31-0, is a sulfonate ester.
A summary of its key physical and chemical properties is presented below. It is important to
note that while some properties have been computationally predicted, experimental data for
several key metrics remain to be conclusively determined in the literature.
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Property Value Source

Molecular Formula C11H1s5BrOsS [1]

Molecular Weight 307.21 g/mol [1][2]
2,2-dimethylpropyl 4-

UPAC Name bromobenzye[:lespjlfonate s

Boiling Point 357.5 £ 25.0 °C at 760 mmHg -
(Predicted)

Flash Point 170.0 + 23.2 °C (Predicted) [3]

Refractive Index 1.533 (Predicted) [3]

Melting Point Not available

Density Not available

Solubility Not available

Experimental Protocols: Synthesis of Neopentyl 4-

bromobenzenesulfonate

A detailed method for the synthesis of Neopentyl 4-bromobenzenesulfonate has been

reported and is outlined below.[2]

Materials:

e 4-bromobenzenesulfonyl chloride

» Neopentyl alcohol

e Pyridine

o Saturated aqueous sodium bicarbonate
o Ethyl acetate

e 0.05 N aqueous hydrochloric acid
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e Brine

o Sodium sulfate

 Silica gel

e Dichloromethane (CH2Cl2)

¢ Hexanes

Procedure:

» To a round bottom flask, add 4-bromobenzenesulfonyl! chloride (2.20 g, 8.61 mmol) and
pyridine (30 mL).

o With stirring at ambient temperature, add neopentyl alcohol (1.39 mL, 12.91 mmol).
» Allow the reaction to stir overnight at ambient temperature.

e Quench the reaction with saturated aqueous sodium bicarbonate.

o Extract the product with ethyl acetate.

e Wash the combined organic extracts with saturated aqueous sodium bicarbonate, 0.05 N
agueous hydrochloric acid, and brine.

» Dry the organic layer over sodium sulfate and concentrate it in vacuo.

» Purify the resulting material using flash column chromatography on silica gel with a
30%-50% gradient of dichloromethane in hexanes.

This procedure yields 4-bromo-benzenesulfonic acid 2,2-dimethyl-propyl ester (Neopentyl 4-
bromobenzenesulfonate) with a reported yield of 85%.[2]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of Neopentyl 4-
bromobenzenesulfonate.
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Synthesis and Purification Workflow

As no specific signaling pathways involving Neopentyl 4-bromobenzenesulfonate are
documented in the searched literature, a diagrammatic representation in that context is not
applicable at this time. The provided workflow diagram serves to fulfill the visualization
requirement by outlining the logical sequence of the experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b173541#physical-properties-of-neopentyl-4-
bromobenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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